Cas no 955-36-2 (4-Butoxy-3-chloro-5-methoxybenzoic Acid)

4-Butoxy-3-chloro-5-methoxybenzoic Acid structure
955-36-2 structure
Product Name:4-Butoxy-3-chloro-5-methoxybenzoic Acid
CAS No:955-36-2
MF:C12H15ClO4
MW:258.698103189468
CID:874181
PubChem ID:1817881
Update Time:2025-09-24

4-Butoxy-3-chloro-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-butoxy-3-chloro-5-methoxybenzoic acid
    • AKOS000313156
    • SR-01000283343-1
    • CS-0230182
    • 955-36-2
    • AN-465/42886312
    • EN300-10264
    • Z57000571
    • SR-01000283343
    • MFCD05740306
    • DTXSID90365291
    • 4-Butoxy-3-chloro-5-methoxybenzoic Acid
    • Inchi: 1S/C12H15ClO4/c1-3-4-5-17-11-9(13)6-8(12(14)15)7-10(11)16-2/h6-7H,3-5H2,1-2H3,(H,14,15)
    • InChI Key: GEFFQWTVLBEQKZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC(=C1OCCCC)OC

Computed Properties

  • Exact Mass: 258.066
  • Monoisotopic Mass: 258.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Boiling Point: 367.7°Cat760mmHg
  • Flash Point: 367.7°Cat760mmHg

4-Butoxy-3-chloro-5-methoxybenzoic Acid Pricemore >>

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